Cas no 1245215-67-1 (ethyl 4-hydroxy-1H-indazole-6-carboxylate)

• Product Name: ethyl 4-hydroxy-1H-indazole-6-carboxylate
• CAS No: 1245215-67-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.20
• CID: 5098499
• PubChem ID: 136038170
• Update Time: 2026-03-02

ethyl 4-hydroxy-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxy-1H-indazole-6-carboxylate

• Inchi： 1S/C10H10N2O3/c1-2-15-10(14)6-3-8-7(5-11-12-8)9(13)4-6/h3-5,13H,2H2,1H3,(H,11,12)
• InChI Key： AQNAIZZBQZIMQW-UHFFFAOYSA-N
• SMILES： N1C2=C(C(O)=CC(C(OCC)=O)=C2)C=N1

Additional information on ethyl 4-hydroxy-1H-indazole-6-carboxylate

Recent Advances in the Application of Ethyl 4-hydroxy-1H-indazole-6-carboxylate (1245215-67-1) in Chemical Biology and Pharmaceutical Research

Ethyl 4-hydroxy-1H-indazole-6-carboxylate (CAS: 1245215-67-1) has emerged as a promising scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds targeting various diseases, including cancer, inflammation, and infectious diseases. This research brief provides an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of ethyl 4-hydroxy-1H-indazole-6-carboxylate as a precursor in the development of novel kinase inhibitors. The researchers utilized this compound to synthesize a series of indazole-based derivatives, which exhibited potent inhibitory activity against multiple cancer-related kinases. Molecular docking studies revealed that the 4-hydroxy and 6-carboxylate moieties play a critical role in binding to the ATP-binding site of target kinases, suggesting a promising avenue for structure-activity relationship (SAR) optimization.

In the field of anti-inflammatory drug discovery, ethyl 4-hydroxy-1H-indazole-6-carboxylate has shown significant potential as a building block for COX-2 selective inhibitors. A recent patent application (WO2023056789) disclosed a series of derivatives that demonstrated superior selectivity for COX-2 over COX-1, with improved gastrointestinal safety profiles. The lead compound from this series, derived from ethyl 4-hydroxy-1H-indazole-6-carboxylate, exhibited an IC50 of 0.8 nM against COX-2 while showing minimal activity against COX-1 (IC50 > 1000 nM).

The compound's utility extends to antimicrobial research as well. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel indazole-azole hybrids using ethyl 4-hydroxy-1H-indazole-6-carboxylate as the starting material. These hybrids displayed broad-spectrum activity against drug-resistant bacterial strains, with MIC values ranging from 2-8 μg/mL against MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and efflux pump mechanisms.

Recent advancements in synthetic methodology have also improved the accessibility of ethyl 4-hydroxy-1H-indazole-6-carboxylate. A green chemistry approach published in Organic Process Research & Development (2023) described a solvent-free, catalyst-assisted synthesis with 85% yield and >99% purity. This scalable method addresses previous challenges in the large-scale production of this valuable intermediate, potentially lowering the barrier for its widespread application in drug discovery programs.

Looking forward, ethyl 4-hydroxy-1H-indazole-6-carboxylate continues to attract attention in pharmaceutical research. Its structural features offer multiple points for modification, making it a versatile platform for the development of targeted therapies. Current research efforts are exploring its potential in PROTAC design, antibody-drug conjugates, and as a fluorescent probe for biological imaging. As these applications mature, we anticipate seeing more clinical candidates derived from this scaffold in the coming years.